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Compound of Interest

Compound Name: 6-Hydroxynicotinonitrile

Cat. No.: B3416829

An In-Depth Technical Guide to the Safety Data Sheet (SDS) of 6-Hydroxynicotinonitrile

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's safety profile is paramount to ensuring a safe laboratory
environment and the integrity of experimental outcomes. This guide provides a detailed
technical overview of the safety information for 6-Hydroxynicotinonitrile (CAS Nos. 94805-52-
4, 95891-30-8), a versatile heterocyclic organic compound utilized in various research and
pharmaceutical applications. As a senior application scientist, this document is structured to
provide not just data, but actionable insights into the causality behind safety protocols and
emergency procedures.

Chemical and Physical Identity

6-Hydroxynicotinonitrile, with the molecular formula C6H4N20 and a molecular weight of
120.11 g/mol , is typically a white to yellow or off-white to green solid.[1][2][3][4] Its structure,
featuring a pyridine ring with both a hydroxyl and a nitrile group, makes it a valuable
intermediate in pharmaceutical synthesis due to its versatile reactivity.[1]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. 6-Hydroxynicotinonitrile is
classified with the signal word "Warning" and the GHSO07 pictogram, indicating that it poses a
moderate hazard.
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GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2][5]

GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][5]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][5]

The following Graphviz diagram illustrates the GHS classification for 6-Hydroxynicotinonitrile.
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GHS Classification: 6-Hydroxynicotinonitrile

{GHSO07 | Exclamation Mark}

{Signal Word | Warning}

Hazard Statements
H302: Harmful if swallowed
H315: Causes skin irritation
H319: Causes serious eye irritation
H332: Harmful if inhaled

H335: May cause respiratory irritation

Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/eye protection
P305+P351+P338: IF IN EYES: Rinse cautiously

Click to download full resolution via product page

Caption: GHS hazard classification for 6-Hydroxynicotinonitrile.

Toxicological Profile and Routes of Exposure

The primary hazards associated with 6-Hydroxynicotinonitrile are acute toxicity upon
ingestion or inhalation, and irritation to the skin, eyes, and respiratory system.[2][7] The
toxicological properties have not been fully investigated, which necessitates a cautious
approach when handling this compound.[8]
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Hazard Description Primary Routes of Exposure

Harmful if swallowed, may
Acute Oral Toxicity cause nausea, vomiting, and Ingestion
stomach pain.[2][7]

. L Causes redness and irritation
Skin Irritation Dermal Contact
upon contact.[5][7]

Causes serious eye irritation,

Eye Irritation redness, and profuse watering.  Ocular Contact

[5117]

Harmful if inhaled, may cause

irritation of the throat and a

Acute Inhalation Toxicity _ _ , Inhalation
feeling of tightness in the
chest.[7]
_ o May cause respiratory _
Respiratory Irritation T Inhalation
irritation.[2][5]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure risk.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is a critical step in risk mitigation. The following workflow
outlines the decision-making process for PPE selection when handling 6-
Hydroxynicotinonitrile.
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Caption: Decision workflow for selecting appropriate PPE.
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Hygiene Measures

e Handle in accordance with good industrial hygiene and safety practices.[8]
» Wash hands thoroughly after handling.
» Do not eat, drink, or smoke in the laboratory.

o Remove contaminated clothing and wash it before reuse.[6]

Storage Conditions

e Store in a dry, cool, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Store at room temperature in an inert atmosphere.[2]

Avoid exposure to heat and light.[7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

[8]

Emergency Procedures and First-Aid Measures

In the event of an exposure or spill, a rapid and informed response is crucial.
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Exposure Type First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[7][8]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.[7]

[9] Seek medical attention if irritation persists.[9]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[7][9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do not induce vomiting. Wash out the mouth
) with water. If the person is conscious, give half a
Ingestion . . .
liter of water to drink immediately.[7] Seek

immediate medical attention.[8][10]

Accidental Release Measures

o Ensure adequate ventilation.
o Wear appropriate personal protective equipment.[8]

» For solid spills, avoid dust formation. Sweep up the material and place it into a suitable
container for disposal.[8]

» Do not let the chemical enter the environment and do not discharge it into drains or rivers.[7]

[8]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[7]
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e Specific Hazards: In case of fire, toxic fumes of carbon monoxide, carbon dioxide, and
nitrogen oxides may be produced.[7][8]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][8]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[8] Do not empty into drains.[8] This material and its container must be disposed of
as hazardous waste.[8]

Conclusion

6-Hydroxynicotinonitrile is a valuable chemical intermediate that requires careful handling
due to its potential hazards. A thorough understanding of its GHS classification, toxicological
properties, and the implementation of robust safety protocols, including the use of appropriate
engineering controls and personal protective equipment, are essential for its safe use in a
laboratory setting. By adhering to the guidelines outlined in this document, researchers can
mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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